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Compound of Interest

Compound Name: Solvent Black 46

Cat. No.: B12343797 Get Quote

An In-depth Technical Guide to Solvent Black 46
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Solvent Black 46 (CAS Number:

65294-17-9), a metal complex azo dye. It is intended for researchers, scientists, and

professionals in drug development who may encounter or utilize this compound in their work.

This document covers its chemical identity, physicochemical properties, and general

experimental considerations.

Core Chemical Identity
Solvent Black 46 is a complex organic salt. Its CAS number is 65294-17-9.[1][2][3][4][5][6] An

alternative CAS number, 149315-87-7, is listed in some regulatory databases, though the

former is more commonly cited. The dye is structurally composed of a large organic cation and

an anionic azo dye.

Specifically, it is identified as the salt of p,p',p''-tris(dimethylamino)tritylium cation and m-((p-

anilinophenyl)azo)benzenesulfonate anion.[3][7] This composition gives it its characteristic

color and solubility properties.
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The key quantitative data for Solvent Black 46 are summarized in the tables below. Note that

some variations in reported values exist across different suppliers and sources.

Identifier Value Source(s)

CAS Number 65294-17-9 [1][2][3][4][5][6]

Molecular Formula C₂₅H₃₀N₃⁺ • C₁₈H₁₄N₃O₃S⁻ [3][5]

C₄₃H₄₄N₆O₃S [8]

C₄₃H₄₆N₆O₃S [1][4]

Molecular Weight 724.92 g/mol [3][5][9]

726.93 g/mol [1][4]

Chemical Class Azo Dye, Metal Complex [1][10]

Appearance Black / Reddish-black powder [5]

Property Value Source(s)

Heat Resistance 200 °C [5]

Light Fastness 6-7 (on a scale of 1-8) [5]

Acid Resistance 5 (on a scale of 1-5) [5]

Alkali Resistance 5 (on a scale of 1-5) [5]

Water Resistance 5 (on a scale of 1-5) [5]

Density 1.45 g/cm³ [5]

Water Solubility ≤ 1.0% [5]

Volatile Matter (@105°C) ≤ 1.0% [5]

Tinting Strength 100-105% [5]

Molecular Structure
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The molecular structure of Solvent Black 46 is a salt composed of a cationic triphenylmethane

dye component and an anionic azo dye component.

Caption: The two primary components of the Solvent Black 46 salt.

Experimental Protocols
While specific, detailed experimental protocols for research applications are not widely

published, the manufacturing process and general application methods provide insight into its

handling and use.

Synthesis of Solvent Black 46
The production of Solvent Black 46 involves a multi-step chemical synthesis. A Chinese patent

(CN103242673A) outlines a process involving a coupling reaction, a complexation reaction,

and a substitution reaction.[11] The following is a generalized protocol based on the patent

description.

1. Coupling Reaction:

This initial step typically involves the diazotization of an aromatic amine followed by coupling

with a suitable coupling component to form the basic azo chromophore.

2. Complexation Reaction:

An alcohol ether solvent and a complexing agent (referred to as CRF in the patent) are

mixed with an amide solvent.

The mixture is heated to 90-100°C.

The intermediate azo compound from the coupling step is added.

The temperature is raised to 138-150°C and the reaction proceeds for 2.5-3.5 hours.

After cooling to room temperature, water is separated out.

The resulting complex is filtered and washed.
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3. Substitution Reaction:

The final step involves reacting the complex with the cationic dye component to form the final

salt product.

Caption: Generalized workflow for the synthesis of Solvent Black 46.

General Protocol for Application in Printing Ink
Solvent Black 46 is primarily used in the formulation of solvent-based printing inks.[10] The

general principle is to dissolve the dye in a suitable solvent system along with resins and other

additives.

Materials:

Solvent Black 46 dye

Solvent system (e.g., alcohols, ketones, esters)

Resin (e.g., acrylic, cellulosic)

Additives (e.g., plasticizers, surfactants)

Procedure:

Solvent Selection: Choose a solvent or a blend of solvents that provides good solubility for

the dye and the resin.

Dissolution of Resin: Gradually add the selected resin to the solvent under constant agitation

until fully dissolved. This forms the varnish.

Incorporation of Dye: Slowly add the Solvent Black 46 powder to the varnish with

continuous stirring. Mild heating may be applied to facilitate dissolution, but care should be

taken to avoid overheating.

Addition of Additives: Introduce any other required additives to modify the ink's properties,

such as flow, adhesion, and drying time.
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Homogenization and Filtration: Ensure the mixture is homogenous. The final ink is then

typically filtered to remove any undissolved particles before use.

Caption: Experimental workflow for ink formulation using Solvent Black 46.

Applications and Relevance
The primary application for Solvent Black 46 is as a colorant in non-aqueous systems. Its high

solubility in organic solvents makes it suitable for:

Printing Inks: Especially for flexographic and gravure printing processes.[12]

Plastics: For coloring various polymers where solvent-based dyeing is applicable.[13]

Coatings: In transparent paints and other solvent-borne coatings.

Other Uses: In products like shoe polish, carbon paper, and writing instruments.

For researchers, its properties may be of interest in the development of new materials, sensors,

or as a non-aqueous stain or marker. Its complex, ionic nature could be exploited in studies

involving ion-pair interactions or in non-polar environments. Given its strong light absorption in

the visible spectrum, it could also be investigated for photochemical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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